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Compound of Interest

Compound Name: Sulfamethylthiazole

Cat. No.: B1211108 Get Quote

An In-depth Technical Guide to Sulfamethylthiazole

This technical guide provides a comprehensive overview of the sulfonamide antibiotic,

Sulfamethylthiazole. It is intended for researchers, scientists, and professionals in the field of

drug development, offering detailed information on its chemical properties, mechanism of

action, and relevant experimental protocols.

Core Molecular and Physical Data
Sulfamethylthiazole is a member of the sulfonamide class of antibiotics.[1] Its fundamental

chemical and physical properties are summarized below.

Property Value Source

Molecular Formula C10H11N3O2S2 PubChem[1]

Molecular Weight 269.3 g/mol PubChem[1]

IUPAC Name

4-amino-N-(4-methyl-1,3-

thiazol-2-

yl)benzenesulfonamide

PubChem[1]

CAS Number 515-59-3 PubChem[1]

XLogP3 0.5 PubChem[1]
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Mechanism of Action: Inhibition of Folate Synthesis
As a sulfonamide antibiotic, Sulfamethylthiazole functions by disrupting the metabolic

pathways essential for bacterial growth.[2][3][4] Specifically, it acts as a competitive inhibitor of

the enzyme dihydropteroate synthase (DHPS).[3] This enzyme is crucial for the synthesis of

dihydrofolic acid, a precursor to folic acid, which is vital for the production of nucleic acids and

proteins in bacteria.[3][4]

The mechanism is based on the structural similarity between Sulfamethylthiazole and para-

aminobenzoic acid (PABA), the natural substrate for DHPS.[2][5] By binding to the active site of

DHPS, Sulfamethylthiazole prevents PABA from being utilized, thereby halting the production

of dihydrofolic acid.[3] This ultimately leads to a bacteriostatic effect, inhibiting the growth and

proliferation of susceptible bacteria.[3] Mammalian cells are unaffected by this mechanism as

they obtain folic acid from their diet rather than synthesizing it.[2]
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Caption: Bacterial folate synthesis pathway and the inhibitory action of Sulfamethylthiazole.

Experimental Protocols: Quantitative Analysis by
UV-Visible Spectrophotometry
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A common method for the quantitative analysis of sulfonamides in bulk or pharmaceutical

formulations is UV-Visible Spectrophotometry. The following is a generalized protocol that can

be adapted for Sulfamethylthiazole.

Objective: To determine the concentration of Sulfamethylthiazole in a sample.

Principle: This method is based on the reaction of the primary amino group of the sulfonamide

with a chromogenic agent, typically after diazotization, to form a colored product. The

absorbance of this colored solution is then measured at its wavelength of maximum

absorbance (λmax), and the concentration is determined from a standard calibration curve.

Materials and Reagents:

Sulfamethylthiazole reference standard

Hydrochloric acid (HCl)

Sodium nitrite (NaNO2) solution

Ammonium sulfamate solution

N-(1-Naphthyl)ethylenediamine dihydrochloride (NED) solution

Distilled water

UV-Vis Spectrophotometer

Procedure:

Preparation of Standard Stock Solution: Accurately weigh a specific amount of

Sulfamethylthiazole reference standard and dissolve it in a suitable solvent (e.g., dilute

HCl) to prepare a stock solution of known concentration.

Preparation of Working Standard Solutions: Prepare a series of dilutions from the stock

solution to create working standards of varying concentrations.

Sample Preparation: Prepare the sample solution containing an unknown concentration of

Sulfamethylthiazole in the same solvent as the standards.
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Color Development:

Take a known volume of each standard and sample solution in separate volumetric flasks.

Add HCl and cool the solutions in an ice bath.

Add sodium nitrite solution and allow the diazotization reaction to proceed.

Add ammonium sulfamate to remove excess nitrous acid.

Add NED solution to form the colored azo dye.

Dilute to the final volume with distilled water.

Spectrophotometric Measurement:

Allow the color to stabilize.

Measure the absorbance of each solution at the λmax against a reagent blank.

Data Analysis:

Plot a calibration curve of absorbance versus the concentration of the standard solutions.

Determine the concentration of Sulfamethylthiazole in the sample solution by

interpolating its absorbance on the calibration curve.
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Caption: Workflow for the quantitative analysis of Sulfamethylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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